Cas no 93951-72-5 (4-Chloro-3-methylphenol-2,6-d2)

• Product Name: 4-Chloro-3-methylphenol-2,6-d2
• CAS No: 93951-72-5
• MF: C₇H₇ClO
• MW: 144.595204591751
• MDL: MFCD00143297
• CID: 803598
• PubChem ID: 16217390
• Update Time: 2025-08-03

4-Chloro-3-methylphenol-2,6-d2 Chemical and Physical Properties

Names and Identifiers

• Phen-2,6-d2-ol,4-chloro-3-methyl- (9CI)
• 4-CHLORO-3-METHYLPHENOL-2,6-D2
• 4-Chloro-3-methylphenol-2,6-d21000µg
• 4-Chloro-3-methylphenol-2,6-d2, 98 atom % D
• 4-Chloro-3-methylphenol D2 (2,6-D2)
• 93951-72-5
• D99328
• 4-Chloro-3-methyl(2,6-~2~H_2_)phenol
• Phen-2,6-d2-ol,4-chloro-3-methyl-(9ci)
• 4-chloro-2,6-dideuterio-3-methylphenol
• 4-chloro-3-methylphenol-d2
• DTXSID40584359
• Phen-2,6-d2-ol, 4-chloro-3-methyl- (9CI); 4-Chloro-3-methylphenol (ring-2,6-D2); 4-Chloro-3-methylphenol-2,6-D2; 4-Chloro-2,6-dideuterio-3-methylphenol
• 4-Chloro-3-methylphenol-2,6-d2

• MDL： MFCD00143297
• Inchi： 1S/C7H7ClO/c1-5-4-6(9)2-3-7(5)8/h2-4,9H,1H3/i2D,4D
• InChI Key： CFKMVGJGLGKFKI-XRIVEGAOSA-N
• SMILES： ClC1=CC([2H])=C(C([2H])=C1C)O

Computed Properties

• Exact Mass: 144.0310960g/mol
• Monoisotopic Mass: 144.0310960g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 63-65 °C(lit.)
• Boiling Point: 235 °C(lit.)

4-Chloro-3-methylphenol-2,6-d2 Security Information

• Hazardous Material transportation number：UN 3437 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 21/22-41-43-50
• Safety Instruction： 26-36/37/39-61
• RTECS：GO7100000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols